1-Tert-butyl-2-chloro-1H-imidazole 1-Tert-butyl-2-chloro-1H-imidazole
Brand Name: Vulcanchem
CAS No.: 1053655-54-1
VCID: VC2914702
InChI: InChI=1S/C7H11ClN2/c1-7(2,3)10-5-4-9-6(10)8/h4-5H,1-3H3
SMILES: CC(C)(C)N1C=CN=C1Cl
Molecular Formula: C7H11ClN2
Molecular Weight: 158.63 g/mol

1-Tert-butyl-2-chloro-1H-imidazole

CAS No.: 1053655-54-1

Cat. No.: VC2914702

Molecular Formula: C7H11ClN2

Molecular Weight: 158.63 g/mol

* For research use only. Not for human or veterinary use.

1-Tert-butyl-2-chloro-1H-imidazole - 1053655-54-1

Specification

CAS No. 1053655-54-1
Molecular Formula C7H11ClN2
Molecular Weight 158.63 g/mol
IUPAC Name 1-tert-butyl-2-chloroimidazole
Standard InChI InChI=1S/C7H11ClN2/c1-7(2,3)10-5-4-9-6(10)8/h4-5H,1-3H3
Standard InChI Key HGALHYIWAIAMJQ-UHFFFAOYSA-N
SMILES CC(C)(C)N1C=CN=C1Cl
Canonical SMILES CC(C)(C)N1C=CN=C1Cl

Introduction

1-Tert-butyl-2-chloro-1H-imidazole is a heterocyclic compound belonging to the imidazole class, characterized by a five-membered ring containing two nitrogen atoms. This compound is notable for its unique structural features and potential applications in various scientific fields, particularly in medicinal chemistry and material science.

Applications and Research Findings

Research indicates that similar imidazole derivatives can act as inhibitors for specific enzymes or receptors, suggesting potential therapeutic applications. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are commonly employed to confirm the structure and purity of synthesized compounds.

Table 1: Spectroscopic Techniques Used for Characterization

TechniquePurpose
NMRConfirm molecular structure and purity
IRIdentify functional groups and confirm molecular structure

Biological Activities and Potential Therapeutic Applications

While specific biological activities of 1-Tert-butyl-2-chloro-1H-imidazole are not extensively documented, its structural similarity to other imidazole derivatives suggests potential applications in medicinal chemistry. These compounds often exhibit antimicrobial, antitubercular, and anticancer activities, as seen in related imidazole and benzimidazole derivatives .

Table 2: Potential Biological Activities of Imidazole Derivatives

Activity TypeExample CompoundsTarget
AntimicrobialBenzimidazole derivativesVarious pathogens
AntitubercularImidazo-thiazole derivativesMycobacterium tuberculosis
AnticancerBenzo[d]imidazole derivativesHuman topoisomerase I

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